Cas no 1451085-03-2 (Ethyl 9-bromo-8-fluoro-4,5-dihydrobenzo[2,3]oxepino[4,5-d]thiazole-2-carboxylate)

• Product Name: Ethyl 9-bromo-8-fluoro-4,5-dihydrobenzo[2,3]oxepino[4,5-d]thiazole-2-carboxylate
• CAS No: 1451085-03-2
• MF: C₁₄H₁₁BrFNO₃S
• MW: 372.209445238113
• CID: 4700744
• Update Time: 2023-08-15

Ethyl 9-bromo-8-fluoro-4,5-dihydrobenzo[2,3]oxepino[4,5-d]thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 9-bromo-8-fluoro-4,5-dihydrobenzo[2,3]oxepino[4,5-d]thiazole-2-carboxylate
• GIISGCWGDWZFAH-UHFFFAOYSA-N
• 9-Bromo-8-fluoro-4,5-dihydro-6-oxa-3-thia-1-aza-benzo[e]azulene-2-carboxylic acid ethyl ester

• Inchi： 1S/C14H11BrFNO3S/c1-2-19-14(18)13-17-12-7-5-8(15)9(16)6-10(7)20-4-3-11(12)21-13/h5-6H,2-4H2,1H3
• InChI Key： GIISGCWGDWZFAH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C1=C(CCO2)SC(C(=O)OCC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 402
• Topological Polar Surface Area: 76.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines